Cas no 185815-59-2 (3-Isobutylglutaric anhydride)

3-Isobutylglutaric anhydride Properties

Names and Identifiers

• 2H-Pyran-2,6(3H)-dione,dihydro-4-(2-methylpropyl)-
• 3-isobutylglutaric anhydride
• 4-(2-methylpropyl)oxane-2,6-dione
• 4-Isobutyldihydro-2H-pyran-2,6(3H)-dione
• dihydro-4-(2-methylpropyl)-2H-Pyran-2,6(3H)-dione
• 2H-pyran-2,6(3H)-dione,dihydro-4-(2-methylpropyl)
• 3-isobutyl-glutaric acid-anhydride
• 3-isobutyl-glutaric anhydride
• 3-Isobutyl-glutarsaeure-anhydrid
• 4-isobutyl-dihydro-3H-pyran-2,6-dione
• IBG-anhydride
• AK153143
• 2H-Pyran-2,6(3H)-dione, dihydro-4-(2-methylpropyl)-
• 3-isobutyl glutaric anhydride
• 3-isobutylglutaric acid anhydride
• XLSGYCWYKZCYCK-UHFFFAOYSA-N
• FCH2506261
• OR315740
• AX8289399
• 4CH
• +Expand

• MDL： MFCD27946568
• InChIKey： XLSGYCWYKZCYCK-UHFFFAOYSA-N
• Inchi： 1S/C9H14O3/c1-6(2)3-7-4-8(10)12-9(11)5-7/h6-7H,3-5H2,1-2H3
• SMILES： O1C(C([H])([H])C([H])(C([H])([H])C1=O)C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 170.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Heavy Atom Count: 12
• Complexity: 180
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 1.51230
• PSA: 43.37000
• Refractive Index: 1.451
• Boiling Point: 279.3°C at 760 mmHg
• Flash Point: 279.3 °C at 760 mmHg
• Density: 1.054

3-Isobutylglutaric anhydride Security Information

• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C
• Signal Word：Warning

3-Isobutylglutaric anhydride Customs Data

• HS CODE：2917190090
• Customs Data：

  China Customs Code:

  2917190090

  Overview:

  2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%